Cas no 149734-20-3 (3,7-Quinolinedicarboxylicacid)

• Product Name: 3,7-Quinolinedicarboxylicacid
• CAS No: 149734-20-3
• MF: C₁₁H₇NO₄
• MW: 217.177582979202
• CID: 100108
• PubChem ID: 22158731
• Update Time: 2025-04-18

3,7-Quinolinedicarboxylicacid Chemical and Physical Properties

Names and Identifiers

• 3,7-Quinolinedicarboxylicacid
• quinoline-3,7-dicarboxylic acid
• 3,7-Quinolinedicarboxylicacid(9CI)
• SB70418
• SCHEMBL69368
• DTXSID20623033
• 149734-20-3
• quinoline-3,7-dicarboxylicacid
• 3,7-QUINOLINEDICARBOXYLIC ACID

• Inchi： 1S/C11H7NO4/c13-10(14)7-2-1-6-3-8(11(15)16)5-12-9(6)4-7/h1-5H,(H,13,14)(H,15,16)
• InChI Key： OOKPOQDUQHQVNX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=CC(C(=O)O)=CN=C2C=1)=O

Computed Properties

• Exact Mass: 217.03751
• Monoisotopic Mass: 217.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 87.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids